Cas no 887204-14-0 (4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide
• CAS No: 887204-14-0
• MF: C₂₂H₂₃N₃O₅S₂
• MW: 473.565122842789
• CID: 6245237
• PubChem ID: 16805707
• Update Time: 2025-06-08

4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(4-sulfamoylphenyl)benzamide
• 887204-14-0
• 4-[benzyl(ethyl)sulfamoyl]-N-(4-sulfamoylphenyl)benzamide
• F1302-0517
• AKOS024605155

• Inchi： 1S/C22H23N3O5S2/c1-2-25(16-17-6-4-3-5-7-17)32(29,30)21-12-8-18(9-13-21)22(26)24-19-10-14-20(15-11-19)31(23,27)28/h3-15H,2,16H2,1H3,(H,24,26)(H2,23,27,28)
• InChI Key： PGNXLSFLBLDQJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(N)(=O)=O)=O)=CC=1)(N(CC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 473.10791319g/mol
• Monoisotopic Mass: 473.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide

Introduction to Compound with CAS No. 887204-14-0 and Product Name: 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide

The compound identified by the CAS number 887204-14-0 and the product name 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in therapeutic interventions. The structural complexity of this molecule, characterized by its benzamide core and sulfamoyl functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

Recent research in the domain of bioactive molecules has highlighted the importance of sulfamoyl derivatives in modulating biological pathways. The presence of multiple sulfamoyl groups in 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide suggests a high degree of reactivity and potential for interaction with various biological targets. This feature is particularly intriguing from a pharmacological perspective, as it opens up avenues for designing molecules with enhanced binding affinity and selectivity.

The benzamide moiety, a common structural feature in many bioactive compounds, is known for its ability to engage in hydrogen bonding interactions with biological targets. In the context of 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide, the benzamide group is strategically positioned to interact with key residues in protein targets, thereby modulating their activity. This interaction mechanism is particularly relevant in the development of small-molecule inhibitors, which are widely used in the treatment of various diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The presence of both benzyl and ethyl substituents on the sulfamoyl group provides multiple points for chemical modification. This flexibility allows researchers to fine-tune the physicochemical properties of the molecule, such as solubility, metabolic stability, and pharmacokinetic profiles. Such attributes are crucial for optimizing drug-like characteristics and ensuring that the compound can progress through preclinical and clinical development phases successfully.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. By leveraging these technologies, scientists can identify optimal analogs of 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide that exhibit improved efficacy and reduced toxicity. This approach aligns well with the growing emphasis on structure-based drug design, where computational tools play a pivotal role in accelerating the discovery process.

The sulfamoyl groups in 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide also contribute to its potential biological activity by serving as anchors for hydrogen bonding interactions. These interactions are critical for establishing stable binding between the compound and its target proteins. Additionally, sulfamoyl derivatives are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This broad spectrum of activity makes 887204-14-0 an attractive candidate for investigating novel therapeutic strategies.

In recent years, there has been a surge in interest regarding the development of molecules that can modulate protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes and are often implicated in disease pathogenesis. The unique structural features of 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide make it a potential candidate for disrupting or enhancing specific PPIs. Such modulation could lead to novel therapeutic interventions for diseases that are currently difficult to treat with existing drugs.

The synthesis of 887204-14-0 involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The introduction of sulfamoyl groups into the benzamide framework necessitates careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access increasingly complex molecules like this one more efficiently than ever before. This progress is instrumental in driving forward innovation in medicinal chemistry.

From a regulatory perspective, compounds like 4-benzyl(ethyl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. However, the growing body of preclinical data on sulfamoyl derivatives provides a strong foundation for their further development. By building on existing knowledge, researchers can accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients.

The future prospects for 887204-14-0 are promising, given its unique structural features and potential biological activities. As research continues to uncover new insights into its mechanism of action, it is likely that this compound will play an important role in shaping future therapeutic strategies. The combination of computational modeling, synthetic chemistry, and biological testing will be essential in realizing its full potential as a medicinal agent.